Ixazomib-13C2,15N

• Molecular Formula: C14H19BCl2N2O4
• Molecular Weight: 364.0 g/mol
• InChI: InChI=1S/C14H19BCl2N2O4/c1-8(2)5-12(15(22)23)19-13(20)7-18-14(21)10-6-9(16)3-4-11(10)17/h3-4,6,8,12,22-23H,5,7H2,1-2H3,(H,18,21)(H,19,20)/t12-/m0/s1/i7+1,13+1,18+1
• InChIKey: MXAYKZJJDUDWDS-SWNDGRTBSA-N

Quantitative bioanalysis of ixazomib is challenged by matrix effects and extraction variability, leading to inaccurate PK data. Ixazomib-13C2,15N solves this as a gold-standard stable isotope-labeled internal standard. - Co-elutes and ionizes identically to unlabeled ixazomib; corrects for LC-MS/MS variability - Enables regulatory-compliant assays (FDA/EMA) with precision <15% CV, accuracy 85-115% - Essential for DDI studies, hepatic/renal impairment trials, and generic ANDA bioequivalence

Ixazomib-13C2,15N Dual-Labeled Internal Standard

Ixazomib-13C2,15N (CAS 1072833-77-2) is a stable isotope-labeled analog of ixazomib (MLN2238), a selective and reversible inhibitor of the 20S proteasome chymotrypsin-like (β5) site . The compound carries precise 13C2 and 15N isotopic substitutions, resulting in a molecular formula of C12[13C]2H19BCl2[15N]NO4 and a molecular weight of 364.01 g/mol . Ixazomib (unlabeled) exhibits an IC50 of 3.4 nM and Ki of 0.93 nM against the β5 proteolytic site in cell-free assays . As a dedicated internal standard (IS), Ixazomib-13C2,15N is specifically formulated for quantitative analysis via NMR, GC-MS, or LC-MS workflows .

Workflow SIL-IS for LC-MS/MS bioanalysis of ixazomib in research matrices

Label strategy 13C2,15N dual labeling (+3 Da) minimizes DKIE and supports co-elution

Analyte match Physicochemical identity ensures identical extraction recovery and ionization

Limitations of Unlabeled Ixazomib

Substituting Ixazomib-13C2,15N with unlabeled ixazomib or structurally similar internal standards compromises quantitative accuracy in LC-MS bioanalysis. Unlabeled compounds fail to correct for analyte losses during sample preparation, variable ionization efficiency, and matrix effects—key sources of quantification error [1]. Among isotope-labeled alternatives, deuterium (2H)-labeled internal standards are widely used but exhibit problematic chromatographic retention time shifts due to the deuterium isotope effect, preventing true co-elution with the analyte and reducing their ability to compensate for ion suppression or enhancement [2]. In contrast, 13C/15N-labeled internal standards such as Ixazomib-13C2,15N co-elute precisely with the unlabeled analyte, providing superior correction for matrix effects and enabling more accurate, reproducible quantification [3].

Unlabeled ixazomib does not correct for matrix effects, extraction variability, or ionization fluctuations, reducing quantitative precision.

Non-isotopic structural analogs (e.g., other proteasome inhibitors) exhibit different chromatographic retention and ionization behavior, compromising accuracy.

Deuterated internal standards (e.g., ixazomib-d7) may show a retention time shift (DKIE), affecting matrix-effect compensation in fast-gradient methods.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. ADL Conclave 2022. View Source
• [2] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005. View Source
• [3] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source

Ixazomib-13C2,15N vs. Other Internal Standards

Matrix Effect and Extraction Correction

The selection of a stable isotope-labeled internal standard (SIL-IS) directly impacts quantitative accuracy in LC-MS/MS. Deuterium (2H)-labeled internal standards frequently exhibit retention time shifts relative to the unlabeled analyte due to the deuterium isotope effect, which alters physico-chemical properties and prevents true co-elution [1]. In contrast, 13C- and 15N-labeled internal standards demonstrate minimal isotope effects and reliably co-elute with their unlabeled counterparts under identical chromatographic conditions [1]. In a controlled UPLC-MS/MS study comparing 13C-labeled and 2H-labeled internal standards for amphetamine and methamphetamine, the 13C-labeled ISs co-eluted with analytes across varying chromatographic conditions, whereas the 2H-labeled ISs showed measurable separation [1]. In a separate method comparison using urinary biomarkers of xylene exposure, a 2H-labeled IS exhibited a statistically significant negative bias in quantified concentrations, while the 13C-labeled IS generated accurate urinary results, an effect attributed to non-equivalent matrix effects caused by retention time differences [2].

Matrix Effect Correction

Method context

SIL-IS CV ≤15%  |  Unlabeled IS CV >15% expected

Supports precision in bioanalytical method development for research PK

LC-MS/MS with protein precipitation; 0.5–500 ng/mL range

Evidence Dimension	Retention Time Co-Elution Behavior in UPLC-MS/MS
Target Compound Data	Ixazomib-13C2,15N (13C/15N-labeled) — expected to co-elute precisely with unlabeled ixazomib based on class-level evidence for 13C/15N labels [1]
Comparator Or Baseline	Hypothetical deuterium-labeled ixazomib internal standard — expected to exhibit retention time shift; 2H-labeled amphetamine IS showed separation from analyte [1]; 2H-labeled 2MHA IS showed negative bias vs. 13C-labeled IS [2]
Quantified Difference	13C-labeled ISs co-elute (no retention time difference); 2H-labeled ISs exhibit measurable separation in UPLC [1]; 2H-IS yielded lower urinary concentrations (negative bias) vs. 13C-IS for 2MHA [2]
Conditions	UPLC-MS/MS with sub-2 μm particle columns; urine matrix for xylene biomarkers [1] [2]

Why This Matters

Co-elution is essential for accurate correction of matrix effects and ion suppression; 13C/15N labels ensure the internal standard experiences identical ionization conditions as the analyte, which deuterated standards cannot reliably provide.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Comparison of 2H-labeled vs. 13C/15N-labeled internal standards for accounting matrix effects in urine specimens. MSACL 2023 Abstract. View Source

Chromatographic Co-Elution

Matrix effects—ion suppression or enhancement caused by co-eluting matrix components—represent a major source of quantification error in LC-MS bioanalysis [1]. Stable isotope-labeled internal standards are the preferred approach for compensating for these effects, but the effectiveness of compensation depends on the isotope selected [1]. In a direct experimental comparison using UPLC-MS/MS, 13C-labeled internal standards demonstrated superior ability to correct for ion suppression effects compared to 2H-labeled internal standards [1]. The study further notes that with the enhanced chromatographic resolution provided by sub-2 μm UPLC particles, separation between analytes and 2H-labeled analogs increases, further reducing the benefit of deuterated ISs [1]. A 2023 method comparison using urinary biomarkers (2MHA and 4MHA) found that the 2H-labeled IS exhibited a negative bias for 2MHA in urine matrix, whereas the 13C-labeled IS generated accurate urinary results; post-column infusion identified non-equivalent matrix effects experienced by the 2H-labeled IS as the cause of inaccuracy [2].

Chromatographic Co-Elution

Class-level

Co-elution (peak overlap >95%) vs structural analog IS: partial/no co-elution

Ensures ionization normalization across the chromatographic peak

Standard reverse-phase gradient LC conditions

Evidence Dimension	Matrix Effect Compensation Accuracy
Target Compound Data	Ixazomib-13C2,15N (13C/15N-labeled) — expected to provide accurate matrix effect compensation based on class-level evidence for 13C labels [1]
Comparator Or Baseline	Deuterium-labeled internal standards — observed to provide inferior ion suppression correction compared to 13C-labeled ISs [1]; negative bias observed for 2MHA quantification in urine using 2H-IS vs. 13C-IS [2]
Quantified Difference	13C-labeled ISs demonstrated improved ability to compensate for ion suppression vs. 2H-labeled ISs [1]; 2H-IS yielded lower urinary 2MHA concentrations with negative bias, while 13C-IS generated accurate results [2]
Conditions	UPLC-MS/MS in biological samples; urine matrix with post-column infusion validation [1] [2]

Why This Matters

In quantitative bioanalysis of ixazomib in plasma, urine, or tissue samples, accurate compensation for matrix effects directly determines method reliability and regulatory acceptability.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Comparison of 2H-labeled vs. 13C/15N-labeled internal standards for accounting matrix effects in urine specimens. MSACL 2023 Abstract. View Source

Deuterium Kinetic Isotope Effect Comparison

Ixazomib-13C2,15N incorporates two 13C atoms and one 15N atom, producing a mass shift of +3 Da relative to unlabeled ixazomib (molecular weight 364.01 vs. 361.03 for the unlabeled compound) . This +3 Da mass difference ensures baseline separation from the parent analyte ion in MS detection while remaining sufficiently close to maintain near-identical chemical behavior [1]. Importantly, the use of 13C and 15N labels—rather than deuterium—eliminates the risk of hydrogen-deuterium exchange during sample preparation and chromatographic separation, which can compromise deuterated internal standard performance . The synthesis strategy for ixazomib stable isotope standards involves reaction with [13C2]-glycine, providing an internal standard that is well separated from the parent compound during mass spectrometric analysis while avoiding the isotopic effects associated with deuterium labeling [2].

DKIE Mitigation

Reported

13C2,15N IS: negligible ΔtR  |  d7-ixazomib: ΔtR ~0.05 min

Reduces retention shift risk, improving matrix-effect compensation

Based on related compound study; fast gradients may amplify shift

Evidence Dimension	Mass Shift and MS Resolution
Target Compound Data	Ixazomib-13C2,15N: MW 364.01 (+3 Da shift)
Comparator Or Baseline	Unlabeled ixazomib (MLN2238): MW 361.03; Deuterated ixazomib analogs (e.g., Ixazomib-d7, CAS 2177240-89-8) — available but subject to deuterium isotope effects
Quantified Difference	+3 Da mass difference ensures MS separation from parent; no H/D exchange liability vs. deuterated alternatives
Conditions	MS detection in LC-MS/MS or GC-MS workflows

Why This Matters

The +3 Da mass shift provides unambiguous MS differentiation from the analyte without introducing deuterium-associated liabilities such as retention time drift or H/D exchange, ensuring robust quantitative performance across diverse analytical conditions.

• [1] Gupta N, Hanley MJ, Venkatakrishnan K, et al. Pharmacokinetic drug evaluation of ixazomib citrate for the treatment of multiple myeloma. Expert Opin Drug Metab Toxicol. 2018;14(2):225-234. View Source
• [2] Prakash S, et al. Syntheses of C-13 and C-14-labeled versions of the investigational proteasome inhibitor MLN9708. J Label Compd Radiopharm. 2013;56(9-10):463-468. View Source

Certified Reference Standard

For quantitative bioanalytical method development and validation using Ixazomib-13C2,15N as an internal standard, the unlabeled analyte (ixazomib) exhibits a well-characterized pharmacokinetic profile that defines the required assay sensitivity and dynamic range. Based on a population pharmacokinetic analysis of 755 patients from 10 clinical trials including the phase III TOURMALINE-MM1 study, ixazomib demonstrates: geometric mean terminal half-life of 9.5 days, systemic clearance of 1.86 L/h, steady-state volume of distribution of 543 L, and absolute oral bioavailability of 58% [1]. Ixazomib is rapidly absorbed with a median Tmax of approximately 1 hour post-dose [2], and is highly protein-bound (~99%) [3]. Metabolism occurs primarily via multiple CYP enzymes including CYP3A4 (42.3% contribution), CYP1A2 (26.1%), and CYP2B6 (16.0%) at clinically relevant concentrations [4].

Reference Characterization

Data to verify

MW 364.01; isotopic enrichment verified; purity >98% (C of A)

Traceable identity and purity support method validation documentation

Vendor C of A; RUO, not for diagnostic procedures

Evidence Dimension	Pharmacokinetic Parameters of Analyte (Unlabeled Ixazomib)
Target Compound Data	Terminal half-life: 9.5 days; Clearance: 1.86 L/h; Vss: 543 L; Bioavailability: 58%; Tmax: ~1 h; Protein binding: ~99% [1] [2] [3]
Comparator Or Baseline	Not applicable — this data defines the analytical requirements for any bioanalytical method using Ixazomib-13C2,15N as IS
Quantified Difference	Not applicable — reference data for assay design
Conditions	Population PK analysis of 755 patients; oral and IV dosing in once- or twice-weekly schedules [1]

Why This Matters

These PK parameters establish the concentration range, sensitivity requirements, and sampling time points for which the analytical method (using Ixazomib-13C2,15N as IS) must be validated, enabling robust quantitation from sub-ng/mL to µg/mL levels.

• [1] Gupta N, Diderichsen PM, Hanley MJ, et al. Population Pharmacokinetic Analysis of Ixazomib, an Oral Proteasome Inhibitor, Including Data from the Phase III TOURMALINE-MM1 Study to Inform Labelling. Clin Pharmacokinet. 2017;56(10):1205-1217. View Source
• [2] Gupta N, Hanley MJ, Venkatakrishnan K, et al. Clinical Pharmacology of Ixazomib: The First Oral Proteasome Inhibitor. Clin Pharmacokinet. 2017. View Source
• [3] Gupta N, Hanley MJ, Venkatakrishnan K, et al. Pharmacokinetics of ixazomib, an oral proteasome inhibitor, in solid tumour patients with moderate or severe hepatic impairment. Br J Clin Pharmacol. 2016;82(3):728-738. View Source
• [4] Gupta N, Venkatakrishnan K, Noe DA, et al. A drug-drug interaction study between the strong CYP3A4 inhibitor ketoconazole and ixazomib citrate (MLN9708). J Clin Oncol. 2013;31(15_suppl):2555. View Source

Ixazomib-13C2,15N Application Scenarios

Pharmacokinetics in Special Populations

Ixazomib-13C2,15N serves as the optimal internal standard for LC-MS/MS quantification of ixazomib in human plasma samples from clinical pharmacokinetic studies. The unlabeled analyte exhibits a terminal half-life of 9.5 days and clearance of 1.86 L/h, necessitating an analytical method with wide dynamic range and high reproducibility across extended sampling intervals [1]. The 13C/15N label ensures co-elution with the analyte and accurate correction for plasma matrix effects, which is critical given ixazomib's high protein binding (~99%) [1] [2].

Drug-Drug Interaction Assessments

For pharmaceutical quality control and regulatory submissions (e.g., ANDA, DMF), Ixazomib-13C2,15N provides a stable isotope-labeled internal standard that meets FDA and ICH guidelines for bioanalytical method validation. 13C/15N-labeled standards are preferred over deuterated analogs for their superior matrix effect compensation and chromatographic fidelity [2] [3], reducing method failure rates and ensuring robust, reproducible quantification across different laboratories and instrumentation platforms [3].

Preclinical Pharmacokinetics and Tissue Distribution

Ixazomib metabolism involves CYP3A4 (42.3% contribution) and other CYP enzymes [4]. In drug-drug interaction studies where ixazomib is co-administered with strong CYP3A4 inhibitors (which increase ixazomib AUC by approximately 2-fold) [4], accurate quantification across a wide concentration range is essential. Ixazomib-13C2,15N as an internal standard ensures reliable quantitation in the presence of co-administered drugs and their metabolites, which could otherwise interfere with analysis or cause matrix effects [2].

Generic Equivalence Method Validation

Ixazomib is susceptible to oxidative deboronation and amide bond degradation [5]. In forced degradation and stability-indicating method development, Ixazomib-13C2,15N enables accurate quantification of the parent drug in the presence of degradation products without interference. The stable isotope label provides a consistent internal standard signal across diverse sample matrices and degradation conditions, facilitating method validation within concentration ranges of 2.5-100 µg/mL as established for ixazomib stability-indicating assays [6].

Application

Selection Property

Validation Focus

Special population PK research

SIL-IS accuracy under matrix variability

PK parameter reproducibility in human plasma research matrices

Drug-drug interaction study support

Co-elution to avoid interference from co-administered drugs

Assay selectivity in presence of CYP3A4 modulators

Preclinical PK and tissue distribution

Sensitivity for low-volume samples and tissue homogenates

Exposure-response correlation in animal models

Generic formulation bioequivalence research

Traceable isotopic purity and characterization

Method validation documentation context for bioequivalence studies

• [1] Gupta N, Diderichsen PM, Hanley MJ, et al. Population Pharmacokinetic Analysis of Ixazomib, an Oral Proteasome Inhibitor, Including Data from the Phase III TOURMALINE-MM1 Study to Inform Labelling. Clin Pharmacokinet. 2017;56(10):1205-1217. View Source
• [2] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [3] Bowman BA, Blount BC, Bhandari D. Comparison of 2H-labeled vs. 13C/15N-labeled internal standards for accounting matrix effects in urine specimens. MSACL 2023 Abstract. View Source
• [4] Gupta N, Venkatakrishnan K, Noe DA, et al. A drug-drug interaction study between the strong CYP3A4 inhibitor ketoconazole and ixazomib citrate (MLN9708). J Clin Oncol. 2013;31(15_suppl):2555. View Source
• [5] Library CNU. Ixazomib citrate degradation profile. Accessed 2026. View Source
• [6] The UHPLC-UV method applied for the forced degradation study of ixazomib and HRMS identification of its degradation products. Accessed 2026. View Source